Cas no 2308272-35-5 (6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide)

• Product Name: 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide
• CAS No: 2308272-35-5
• MF: C₁₆H₁₁ClN₄O₃
• MW: 342.736541986465
• CID: 5960456
• PubChem ID: 165789623
• Update Time: 2025-06-08

6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26613084
• 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide
• Z2027671261
• 2308272-35-5

• Inchi： 1S/C16H11ClN4O3/c17-13-11(14(18)22)4-5-12(21-13)15(23)20-10-3-1-2-9(8-10)16-19-6-7-24-16/h1-8H,(H2,18,22)(H,20,23)
• InChI Key： JYDVZFRIFDINBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C=CC(C(NC2C=CC=C(C3=NC=CO3)C=2)=O)=N1

Computed Properties

• Exact Mass: 342.0519679g/mol
• Monoisotopic Mass: 342.0519679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Additional information on 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide

Introduction to 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide (CAS No. 2308272-35-5)

6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2308272-35-5, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups that contribute to its reactivity and interaction with biological targets.

The core structure of 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide consists of a pyridine backbone, which is a common motif in many bioactive molecules. The pyridine ring is further modified with a chloro substituent at the 6-position and a di-carboxamide group at the 2 and 5 positions. Additionally, the phenyl ring is connected to the pyridine via an N-bonded oxazole ring, which is another significant feature that enhances its potential pharmacological properties.

The presence of the 1,3-oxazol-2-yl group in the compound's structure is particularly noteworthy. Oxazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The incorporation of this moiety into the molecular framework of 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide likely contributes to its ability to interact with various biological targets, thereby making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in developing novel small molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating various diseases. The structural features of 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide make it a potential candidate for this approach. The combination of the pyridine ring, chloro substituent, di-carboxamide groups, and oxazole moiety suggests that this compound may be able to disrupt or enhance specific PPIs relevant to diseases such as cancer and neurodegenerative disorders.

Recent studies have highlighted the importance of understanding the three-dimensional structure of target proteins to design effective inhibitors or modulators. Computational methods such as molecular docking have been increasingly used to predict the binding modes of small molecules with their target proteins. In the case of 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide, computational studies have suggested that it may bind to specific pockets on target proteins through interactions involving its functional groups.

The di-carboxamide groups in the compound's structure are particularly interesting from a chemical perspective. These groups can participate in hydrogen bonding interactions with polar residues on target proteins, thereby enhancing binding affinity. Additionally, the chloro substituent can engage in halogen bonding with certain amino acid residues, further stabilizing the interaction between the compound and its target.

One of the most exciting aspects of 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide is its potential for further chemical modification. The presence of multiple reactive sites on its structure allows medicinal chemists to explore various synthetic strategies aimed at optimizing its pharmacological properties. For example, modifications to the oxazole ring or the phenyl group could lead to derivatives with enhanced potency or selectivity for specific biological targets.

In conclusion, 6-chloro-N2-[3-(1,3-oxazol-2-yl)phenyl]pyridine-2,5-dicarboxamide (CAS No. 2308272-35-5) is a structurally complex and biologically relevant compound that holds significant promise for future pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research in this area continues to advance，the potential applications of this compound are likely to expand even further.